Calcium Ca-45
Overview
Description
Calcium-45 is a radioactive isotope of calcium, characterized by its emission of beta particles. It has a half-life of approximately 165 days and is commonly used in scientific research due to its radioactive properties . The beta particles emitted by Calcium-45 have a maximum energy of 0.252 MeV and an average energy of 0.075 MeV . This isotope is particularly useful in tracing and studying calcium dynamics in biological systems.
Preparation Methods
Synthetic Routes and Reaction Conditions: Calcium-45 can be produced through neutron activation of Calcium-44 in a nuclear reactor. The reaction involves bombarding Calcium-44 with neutrons, resulting in the formation of Calcium-45. The reaction can be represented as:
Ca-44+n→Ca-45+γ
Industrial Production Methods: In an industrial setting, Calcium-45 is typically produced in nuclear reactors where Calcium-44 is exposed to a neutron flux. The process involves careful control of neutron exposure to ensure the desired isotope is produced efficiently. The resulting Calcium-45 is then extracted and purified for use in various applications .
Chemical Reactions Analysis
Types of Reactions: Calcium-45 undergoes several types of chemical reactions, including:
Oxidation: Calcium-45 can react with oxygen to form calcium oxide.
Reduction: Calcium-45 can be reduced from its oxide form back to elemental calcium.
Substitution: Calcium-45 can participate in substitution reactions where it replaces another element in a compound.
Common Reagents and Conditions:
Oxidation: Typically involves exposure to oxygen or air at elevated temperatures.
Reduction: Often involves the use of reducing agents such as hydrogen or carbon at high temperatures.
Substitution: Can occur in aqueous solutions where Calcium-45 ions replace other cations in a compound.
Major Products:
Oxidation: Calcium oxide (CaO)
Reduction: Elemental calcium (Ca)
Substitution: Various calcium-containing compounds depending on the reaction.
Scientific Research Applications
Calcium-45 has a wide range of applications in scientific research:
Chemistry: Used as a tracer to study calcium dynamics in chemical reactions and processes.
Biology: Employed in studies of calcium metabolism and transport in biological systems. It helps in understanding calcium’s role in cellular functions and bone formation.
Medicine: Utilized in medical research to investigate calcium’s role in various physiological processes and diseases, including osteoporosis and calcium-related disorders.
Industry: Applied in the development of new materials and technologies that involve calcium compounds
Mechanism of Action
Calcium-45 exerts its effects primarily through its radioactive decay, emitting beta particles that can be detected and measured. This property makes it an excellent tracer for studying calcium dynamics. In biological systems, Calcium-45 can be incorporated into calcium pathways, allowing researchers to track its movement and interactions within cells and tissues. The beta particles emitted by Calcium-45 interact with surrounding molecules, providing valuable data on calcium’s role in various processes .
Comparison with Similar Compounds
Calcium-45 is unique among calcium isotopes due to its radioactive properties. Other stable isotopes of calcium include Calcium-40, Calcium-42, Calcium-43, and Calcium-44. Unlike these stable isotopes, Calcium-45 undergoes beta decay, making it particularly useful for tracing and studying dynamic processes involving calcium. The table below highlights the key differences:
| Isotope | Stability | Half-life | Primary Use |
|---|---|---|---|
| Calcium-40 | Stable | N/A | General biological and chemical studies |
| Calcium-42 | Stable | N/A | NMR studies |
| Calcium-43 | Stable | N/A | NMR studies |
| Calcium-44 | Stable | N/A | Precursor for Calcium-45 production |
| Calcium-45 | Radioactive | 165 days | Tracing and dynamic studies |
Calcium-45’s radioactive nature sets it apart, providing unique advantages in research applications where tracing and dynamic analysis are essential .
Properties
IUPAC Name |
calcium-45 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca/i1+5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYPRJOBELJOOCE-BKFZFHPZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ca] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[45Ca] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001018252 |
Source
|
| Record name | Calcium-45 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001018252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
44.956186 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13966-05-7 |
Source
|
| Record name | Calcium Ca-45 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013966057 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Calcium-45 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001018252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | CALCIUM CA-45 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G4NB7XV7QE | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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